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Compound of Interest

Compound Name: N-Methyl-2-pyridin-4-ylacetamide

Cat. No.: B3155640

For Research Use Only. Not for use in diagnostic procedures.

Abstract

N-Methyl-2-pyridin-4-ylacetamide is a chemical compound with the molecular formula
CoH12N20. While its direct biological activity and specific applications as a research tool are not
extensively documented in publicly available literature, its synthesis and chemical properties
are established. This document provides an overview of its chemical characteristics and a
general protocol for its synthesis, which may be of interest to researchers in medicinal
chemistry and drug discovery as a potential scaffold or intermediate for the development of

novel compounds.

Chemical and Physical Properties

A summary of the key chemical identifiers and properties for N-Methyl-2-pyridin-4-
ylacetamide is provided in the table below.
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Property Value Reference(s)
Molecular Formula CoH12N20 [1]
Molecular Weight 164.204 g/mol [1]
CAS Number 461386-37-8 [1]
N-methyl-N-(4-methylpyridin-2-
IUPAC Name / _ ( yeY [1]
yl)acetamide
N-methyl-N-(4-methylpyridin-2-
yl)acetamide; ZINC39081994;
HE344151; KB-302292; N-(4-
Synonyms Methyl-2-pyridinyl)-N- [1]
methylacetamide; N-Methyl-N-
(4-methyl-2-
pyridinyl)acetamide
Purity 95% [1]

Synthesis Protocol

The synthesis of N-Methyl-2-pyridin-4-ylacetamide can be achieved through the acylation of

N-methyl-4-methylpyridin-2-amine with an appropriate acetylating agent. A general protocol,

adapted from the synthesis of similar N-acyl aminopyridine derivatives, is described below.

Materials:

e N-methyl-4-methylpyridin-2-amine

» Acetic anhydride or Acetyl chloride

¢ Anhydrous solvent (e.g., dichloromethane, chloroform, or pyridine)

» Base (e.g., triethylamine or pyridine, if using acetyl chloride)

o Standard laboratory glassware and magnetic stirrer

 Purification apparatus (e.g., column chromatography or recrystallization setup)
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Experimental Workflow:
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Caption: A generalized workflow for the synthesis of N-Methyl-2-pyridin-4-ylacetamide.
Procedure:

 In a round-bottom flask, dissolve N-methyl-4-methylpyridin-2-amine in an appropriate
anhydrous solvent.

« If using acetyl chloride, add a suitable base (e.g., triethylamine) to the solution.
e Cool the mixture in an ice bath.
o Slowly add the acetylating agent (acetic anhydride or acetyl chloride) to the stirred solution.

» Allow the reaction to proceed at room temperature for several hours, or until completion as
monitored by thin-layer chromatography (TLC).

o Upon completion, quench the reaction by the slow addition of water or a saturated agqueous
solution of sodium bicarbonate.

o Extract the agueous layer with an organic solvent (e.g., dichloromethane or ethyl acetate).

o Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure.

 Purify the crude product by column chromatography on silica gel or by recrystallization to
yield N-Methyl-2-pyridin-4-ylacetamide.

Biological Activity and Research Applications

There is a notable lack of publicly available data on the biological activity, mechanism of action,
and specific uses of N-Methyl-2-pyridin-4-ylacetamide as a research tool. Searches of
scientific literature and chemical databases do not yield significant information on its application
in biological systems, its potential targets, or its effects on signaling pathways.

Researchers interested in the potential biological effects of this compound would need to
conduct initial in vitro and in vivo screening studies to determine its pharmacological profile.
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Conclusion

N-Methyl-2-pyridin-4-ylacetamide is a readily synthesizable compound. While its direct utility
as a research tool is not yet established in the literature, its structure may serve as a valuable
starting point or intermediate for the synthesis of more complex molecules for investigation in
drug discovery and development. Further research is required to elucidate any potential
biological activity and to establish its role as a research tool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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